2-(3-Ethoxyphenyl)-6-fluorobenzoic acid, 95%
Overview
Description
2-(3-Ethoxyphenyl)-6-fluorobenzoic acid (also known as 6-FBA) is an organofluorine compound that has a wide range of applications in scientific research. It is a versatile compound that can be used in a variety of synthetic reactions, and can be used as a starting material in the synthesis of different compounds. 6-FBA is also known to have biological activity, and has been studied for its potential applications in medicine.
Scientific Research Applications
6-FBA has a wide range of applications in scientific research. It is a versatile compound that can be used in a variety of chemical reactions, such as the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. 6-FBA is also used as a starting material in the synthesis of other compounds, such as 2-(3-ethoxyphenyl)-6-fluorobenzamide, which has been studied for its potential applications in medicine. In addition, 6-FBA has been studied for its potential applications in biochemistry and molecular biology.
Mechanism of Action
The mechanism of action of 6-FBA is not yet fully understood. However, it is believed that 6-FBA may act as a competitive inhibitor of enzymes involved in the metabolism of drugs and other compounds. In addition, 6-FBA may act as an allosteric modulator of proteins involved in signal transduction pathways.
Biochemical and Physiological Effects
6-FBA has been studied for its potential biochemical and physiological effects. It has been found to have antithrombotic, anti-inflammatory, and anti-cancer properties. In addition, 6-FBA has been found to have an inhibitory effect on the activity of the enzyme cyclooxygenase-2, which is involved in the production of prostaglandins.
Advantages and Limitations for Lab Experiments
The use of 6-FBA in laboratory experiments has several advantages. It is a relatively inexpensive compound, and is readily available from chemical suppliers. In addition, 6-FBA is a versatile compound that can be used in a variety of chemical reactions. However, there are also some limitations to the use of 6-FBA in laboratory experiments. For example, 6-FBA is a highly reactive compound, and must be handled with care to avoid potential accidents.
Future Directions
There are several potential future directions for the use of 6-FBA in scientific research. One potential direction is to further study its potential applications in medicine. In particular, 6-FBA has been studied for its potential applications in the treatment of cancer and other diseases. In addition, 6-FBA could be used as a starting material in the synthesis of other compounds, such as pharmaceuticals and agrochemicals. Finally, 6-FBA could be further studied for its potential biochemical and physiological effects.
Synthesis Methods
6-FBA is typically synthesized through the reaction of 3-ethoxyphenol and fluorobenzene in the presence of a base and a catalyst, such as sodium hydroxide or potassium hydroxide. The reaction is typically carried out at a temperature of around 100°C for several hours. An alternative method for the synthesis of 6-FBA involves the reaction of 3-ethoxyphenol and fluorobenzene in the presence of a Lewis acid, such as boron trifluoride. This reaction is typically carried out at a temperature of around 80°C for several hours.
properties
IUPAC Name |
2-(3-ethoxyphenyl)-6-fluorobenzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13FO3/c1-2-19-11-6-3-5-10(9-11)12-7-4-8-13(16)14(12)15(17)18/h3-9H,2H2,1H3,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DWGYYYXYPSKLQU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC(=C1)C2=C(C(=CC=C2)F)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13FO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40690025 |
Source
|
| Record name | 3'-Ethoxy-3-fluoro[1,1'-biphenyl]-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40690025 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
260.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1261968-51-7 |
Source
|
| Record name | 3'-Ethoxy-3-fluoro[1,1'-biphenyl]-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40690025 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
